![molecular formula C19H18N4O2S B2688740 4-(2-Ethylbenzo[d]thiazole-6-carbonyl)-1-(pyridin-2-yl)piperazin-2-one CAS No. 2310014-48-1](/img/structure/B2688740.png)
4-(2-Ethylbenzo[d]thiazole-6-carbonyl)-1-(pyridin-2-yl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(2-Ethylbenzo[d]thiazole-6-carbonyl)-1-(pyridin-2-yl)piperazin-2-one, also known as EBTP, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. EBTP is a heterocyclic compound that contains a pyridine and a piperazine ring, which makes it an interesting molecule to study.
Scientific Research Applications
Thiazole-aminopiperidine Hybrid Analogues
Research by Jeankumar et al. (2013) involved the design and synthesis of thiazole-aminopiperidine hybrid analogues for inhibiting Mycobacterium tuberculosis. This study is relevant due to the structural similarity with the compound , highlighting its potential in antimicrobial applications.
Antimicrobial Activity of Pyridine Derivatives
Patel et al. (2011) and Patel and Agravat (2007) synthesized and evaluated the antimicrobial activity of new pyridine derivatives, including those structurally similar to 4-(2-Ethylbenzo[d]thiazole-6-carbonyl)-1-(pyridin-2-yl)piperazin-2-one, indicating its potential in antimicrobial research.
Novel Triazine-Based Thiazolidinones
Patel et al. (2012) synthesized thiazolidinone derivatives, which were evaluated for their antimicrobial activity. This research is pertinent due to the structural similarities with the target compound, suggesting its application in developing antimicrobial agents.
Synthesis and Biological Properties
Shafi et al. (2021) focused on synthesizing benzothiazole derivatives and evaluating their biological properties, including antimicrobial activity. This study is relevant for understanding the biological applications of compounds structurally related to the compound .
Novel Benzothiazole Derivatives
Bhoi et al. (2016) conducted research on novel benzothiazole derivatives, emphasizing their synthesis and biological evaluation, including antibacterial and antioxidant activities. This research further elucidates the potential biological applications of compounds like 4-(2-Ethylbenzo[d]thiazole-6-carbonyl)-1-(pyridin-2-yl)piperazin-2-one.
Other Relevant Research
Additional studies on compounds with structural similarities or relevant biological activities include work by Chilmonczyk et al. (2005), Badr et al. (1981), Hammam et al. (2005), and others, providing insights into various scientific applications of similar compounds.
properties
IUPAC Name |
4-(2-ethyl-1,3-benzothiazole-6-carbonyl)-1-pyridin-2-ylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O2S/c1-2-17-21-14-7-6-13(11-15(14)26-17)19(25)22-9-10-23(18(24)12-22)16-5-3-4-8-20-16/h3-8,11H,2,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALULJLHKJUFSKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(S1)C=C(C=C2)C(=O)N3CCN(C(=O)C3)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Ethylbenzo[d]thiazole-6-carbonyl)-1-(pyridin-2-yl)piperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.